Cas no 596103-18-3 ([(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol)

• Product Name: [(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol
• CAS No: 596103-18-3
• MF: C₁₃H₁₆ClN₅O₃S
• MW: 357.815839767456
• CID: 338082
• Update Time: 2023-08-03

[(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-4'-thio-
• [(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]d
• [(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol

• Inchi： 1S/C13H16ClN5O3S/c1-13(2)21-7-5(3-20)23-11(8(7)22-13)19-4-16-6-9(15)17-12(14)18-10(6)19/h4-5,7-8,11,20H,3H2,1-2H3,(H2,15,17,18)/t5-,7-,8-,11-/m1/s1
• InChI Key： HTWZOPSVPNPHOZ-IOSLPCCCSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@H]2[C@@H]([C@@H](CO)S1)OC(C)(C)O2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 475
• Topological Polar Surface Area: 134